Cas no 610280-32-5 (1-(4-ethylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol)

1-(4-Ethylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol is a synthetic organic compound featuring a phenoxypropanol backbone substituted with an ethyl group and a methylpiperazine moiety. This structure imparts potential pharmacological activity, particularly in modulating receptor interactions due to its dual functional groups. The ethylphenoxy component enhances lipophilicity, potentially improving membrane permeability, while the methylpiperazine group introduces basicity, which may influence binding affinity in biological systems. Its well-defined molecular architecture makes it a candidate for further derivatization or as an intermediate in medicinal chemistry. The compound's stability and solubility profile suggest utility in research applications, particularly in the development of CNS-targeted agents or adrenergic ligands.
1-(4-ethylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol structure
610280-32-5 structure
Product Name:1-(4-ethylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol
CAS No:610280-32-5
MF:C16H26N2O2
MW:278.389844417572
MDL:MFCD06255321
CID:5232317
PubChem ID:2769818
Update Time:2025-05-23

1-(4-ethylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineethanol, α-[(4-ethylphenoxy)methyl]-4-methyl-
    • 1-(4-ethylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol
    • MDL: MFCD06255321
    • Inchi: 1S/C16H26N2O2/c1-3-14-4-6-16(7-5-14)20-13-15(19)12-18-10-8-17(2)9-11-18/h4-7,15,19H,3,8-13H2,1-2H3
    • InChI Key: YYTLATYPGKVEQP-UHFFFAOYSA-N
    • SMILES: CCC1C=CC(OCC(O)CN2CCN(C)CC2)=CC=1

1-(4-ethylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol Pricemore >>

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Additional information on 1-(4-ethylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol

1-(4-Ethylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol: A Comprehensive Overview

1-(4-Ethylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol is a compound with the CAS number 610280-32-5, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is a derivative of phenoxypropanol, with specific substituents that enhance its functionality. The structure of this molecule consists of a phenoxy group attached to a propanol backbone, which is further substituted with a 4-methylpiperazine ring. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the importance of phenoxypropanols in the development of advanced materials and pharmaceuticals. The 4-methylpiperazine substituent, in particular, has been shown to enhance the compound's stability and solubility, making it suitable for use in a wide range of applications. Researchers have also explored the potential of this compound as a precursor for synthesizing more complex molecules, such as those used in drug delivery systems and advanced polymers.

The synthesis of 1-(4-Ethylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the phenoxy group, followed by the introduction of the piperazine ring through nucleophilic substitution reactions. The use of high-yield catalysts has significantly improved the efficiency of this synthesis, making it more feasible for large-scale production.

In terms of applications, this compound has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts and coordination polymers. Additionally, its unique solubility properties make it an ideal candidate for use in drug delivery systems, where precise control over drug release is critical.

Recent research has also focused on the biological activity of 1-(4-Ethylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol. Studies have demonstrated that this compound exhibits moderate anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. Furthermore, its ability to interact with cellular membranes suggests potential uses in targeted drug delivery systems.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. Preliminary findings suggest that the compound is relatively non-toxic and biodegrades efficiently under controlled conditions.

In conclusion, 1-(4-Ethylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol (CAS No: 610280-32-5) is a versatile compound with a wide range of potential applications. Its unique chemical structure, combined with its favorable physical and biological properties, makes it an attractive candidate for further research and development. As new insights into its synthesis, applications, and environmental impact continue to emerge, this compound is poised to play an increasingly important role in various industries.

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